Cas no 181063-54-7 (Ethyl 3-ethoxythiophene-2-carboxylate)

• Product Name: Ethyl 3-ethoxythiophene-2-carboxylate
• CAS No: 181063-54-7
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 1020037
• Update Time: 2023-08-02

Ethyl 3-ethoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,3-ethoxy-,ethylester(9CI)
• ethyl 3-ethoxythiophene-2-carboxylate
• 2-thiophenecarboxylic acid,3-ethoxy-,ethyl ester
• Ethyl 3-ethoxythiophene-2-carboxylate

• Inchi： 1S/C9H12O3S/c1-3-11-7-5-6-13-8(7)9(10)12-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： IVRSHMKAWVAAGT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OCC)OCC

Computed Properties

• Exact Mass: 200.051
• Monoisotopic Mass: 200.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8